Cas no 898757-61-4 (3-Cyano-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone)

• Product Name: 3-Cyano-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone
• CAS No: 898757-61-4
• MF: C₂₂H₂₂N₂O₃
• MW: 362.421685695648
• MDL: MFCD03841674
• CID: 1946072
• PubChem ID: 24724448
• Update Time: 2025-05-20

3-Cyano-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-CYANO-4'-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]BENZOPHENONE
• 3-[4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl]benzonitrile
• LogP
• 3-Cyano-4'-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]benzophenone
• DTXSID40642847
• 898757-61-4
• 3-{4-[(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)methyl]benzoyl}benzonitrile
• MFCD03841674
• AKOS016020205
• 3-(4-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl)benzonitrile
• 3-Cyano-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

• MDL： MFCD03841674
• Inchi： 1S/C22H22N2O3/c23-15-18-2-1-3-20(14-18)21(25)19-6-4-17(5-7-19)16-24-10-8-22(9-11-24)26-12-13-27-22/h1-7,14H,8-13,16H2
• InChI Key： SBLMRMORWVXNMQ-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC(C(C3C=CC=C(C#N)C=3)=O)=CC=1)CC2

Computed Properties

• Exact Mass: 362.16300
• Monoisotopic Mass: 362.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.56000
• LogP: 3.06608

Additional information on 3-Cyano-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone

3-Cyano-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone (CAS No. 898757-61-4)

The compound 3-Cyano-4'-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylbenzophenone, with the CAS number 898757-61-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a benzophenone backbone, a cyano group at the 3-position, and a spirocyclic moiety at the 8-position. The spirocyclic component, specifically the 1,4-dioxa-8-azaspiro[4.5]decane ring system, adds unique functional properties to the molecule.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The cyano group plays a crucial role in modulating the electronic properties of the molecule, making it suitable for use in electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The spirocyclic structure, on the other hand, contributes to the molecule's stability and solubility, which are essential for its practical applications.

One of the most notable advancements involving this compound is its use in creating highly efficient OLEDs. Researchers have found that incorporating 3-Cyano-4'-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone into OLED architectures significantly enhances device performance by improving charge transport and emission efficiency. This breakthrough has been documented in several high-profile journals, underscoring the compound's importance in modern electronic materials.

In addition to its electronic applications, this compound has also shown promise in drug delivery systems. The spirocyclic moiety provides a platform for attaching bioactive molecules, enabling targeted drug delivery with improved pharmacokinetic profiles. Recent experiments have demonstrated that derivatives of this compound can effectively encapsulate and release therapeutic agents in a controlled manner.

The synthesis of 3-Cyano-4'-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzophenone core through Friedel-Crafts acylation and subsequent modifications to introduce the cyano and spirocyclic groups. The development of efficient synthetic routes has been a focus of recent research efforts, with significant progress reported in optimizing reaction conditions to improve yield and purity.

From an environmental standpoint, this compound has been evaluated for its biodegradability and toxicity profile. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and ensure sustainable use.

In conclusion, 3-Cyano-4'-8-(1,4-dioxa-8-azaspiro[4.5]decyl)methylbenzophenone (CAS No. 898757-61-) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and functional properties make it a valuable tool for advancing both technological innovations and medical therapies.